Cas no 752206-03-4 (1H-Pyrrole, 1-[(1R,2S)-2-methylcyclohexyl]-, rel-)

• Product Name: 1H-Pyrrole, 1-[(1R,2S)-2-methylcyclohexyl]-, rel-
• CAS No: 752206-03-4
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 539919
• PubChem ID: 121227208
• Update Time: 2025-04-19

1H-Pyrrole, 1-[(1R,2S)-2-methylcyclohexyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-[(1R,2S)-2-methylcyclohexyl]-, rel-
• 1H-Pyrrole,1-[(1R,2S)-2-methylcyclohexyl]-,rel-(9CI)
• 752206-03-4
• 1-((1R,2S)-2-Methylcyclohexyl)-1H-pyrrole

• Inchi： 1S/C11H17N/c1-10-6-2-3-7-11(10)12-8-4-5-9-12/h4-5,8-11H,2-3,6-7H2,1H3/t10-,11+/m0/s1
• InChI Key： GDIBAWKDQYPLIJ-WDEREUQCSA-N
• SMILES： N1(C=CC=C1)[C@@H]1CCCC[C@@H]1C

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 4.9Ų